Cas no 20665-85-4 (Vanillin isobutyrate)

• Product Name: Vanillin isobutyrate
• CAS No: 20665-85-4
• Molecular Formula: C₁₂H₁₄O₄
• Molecular Weight: 222.2372
• MDL: MFCD00169858
• CID: 51606
• PubChem ID: 253660349

Vanillin isobutyrate Properties

Names and Identifiers

• Vanillin isobutyrate
• 4-Formyl-2-methoxyphenyl isobutyrate
• 4-Isobutyroyloxy-3-methoxybenzaldehyde
• 4-ISOBUTYRATE-3-METHOXYBENZALDEHYDE
• FEMA 3754
• ISOBUTAVAN
• ISOBUTYL LIGNATE
• ISO-JASMONE PURE
• VANILLIN ISOBUTYRATE,NATURAL
• Vanillin-isobutyrat
• Fennel essential oil
• Propanoic acid, 2-methyl-, 4-formyl-2-methoxyphenyl ester
• 4-Formyl-2-methoxyphenyl 2-methylpropanoate
• C55654RCNR
• FEMA No. 3754
• 3-Methoxy-4-isobutyrylbenzaldehyde
• 4-Hydroxy-m-anisaldehyde isobutyrate
• Isobutyric acid, ester with vanillin
• PubChem19622
• 4-Hydroxy-3-methoxybenzaldehyde isobutyrate
• 4-Hydroxy-m-anisaldehyde 2-methylpropionate
• DSSTox_RID_82196
• DSSTox_CID_2720

• MDL： MFCD00169858
• InChIKey： BGKAKRUFBSTALK-UHFFFAOYSA-N
• Inchi： 1S/C12H14O4/c1-8(2)12(14)16-10-5-4-9(7-13)6-11(10)15-3/h4-8H,1-3H3
• SMILES： O(C1C([H])=C([H])C(C([H])=O)=C([H])C=1OC([H])([H])[H])C(C([H])(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 222.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Heavy Atom Count: 16
• Complexity: 249
• Topological Polar Surface Area: 52.6

Experimental Properties

• LogP: 2.06910
• PSA: 52.60000
• Refractive Index: n20/D 1.524(lit.)
• Melting Point: 27.0 to 31.0 deg-C
• Flash Point: Fahrenheit: >235.4 ° f
  Celsius: >113 ° c
  
• FEMA: 3754
• λmax: 311(1-Butanol)(lit.)
• Density: 1.12 g/mL at 25 °C(lit.)

Vanillin isobutyrate Security Information

• WGK Germany：3
• Hazardous Material transportation number：NONH for all modes of transport

Vanillin isobutyrate Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters